3-(4-Formylphenyl)-5-hydroxybenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-Formylphenyl)-5-hydroxybenzoic acid (3-FPHBA) is a phenolic acid compound that has been widely studied in recent years due to its potential applications in scientific research. It is a white crystalline solid with a melting point of 128-130 °C and a molecular weight of 188.21 g/mol. 3-FPHBA has the chemical formula C9H8O4 and is soluble in water and organic solvents. It is also known as 3-formyl-5-hydroxybenzoic acid, 5-hydroxy-3-formylbenzoic acid, and 5-hydroxy-3-formyl-benzoic acid.
Mechanism of Action
The mechanism of action of 3-FPHBA is not yet fully understood. However, it is known to interact with various enzymes and receptors in the body. It is thought to act as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. Additionally, it has been shown to inhibit the activity of the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes, which are molecules that play a role in inflammation.
Biochemical and Physiological Effects
3-FPHBA has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, which may be beneficial for conditions such as arthritis and asthma. Additionally, it has been shown to reduce oxidative stress, which may be beneficial for conditions such as cardiovascular disease and cancer.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-FPHBA in lab experiments is its low cost and availability. Additionally, it is a relatively safe compound, making it suitable for use in a wide range of experiments. However, it is important to note that 3-FPHBA is not a very potent compound and may not produce the desired effects in some experiments.
Future Directions
1. Further research into the mechanism of action of 3-FPHBA and its potential therapeutic applications.
2. Investigation into the effects of 3-FPHBA on other diseases, such as diabetes and Alzheimer's disease.
3. Development of formulations of 3-FPHBA for use as a food supplement or as an ingredient in cosmetic products.
4. Exploration of the potential synergistic effects of 3-FPHBA with other compounds.
5. Investigation into the potential toxicity of 3-FPHBA and its metabolites.
6. Development of methods for the synthesis of 3-FPHBA on an industrial scale.
7. Exploration of the potential of 3-FPHBA as a tool for the diagnosis and treatment of various diseases.
8. Investigation into the potential of 3-FPHBA as an insecticide or herbicide.
9. Development of methods for the detection and quantification of 3-FPHBA in biological samples.
10. Exploration of the potential of 3-FPHBA as a drug delivery vehicle.
Synthesis Methods
3-FPHBA can be synthesized from 4-formylphenol and sodium hydroxide in a two-step process. In the first step, 4-formylphenol is treated with sodium hydroxide to produce a sodium salt of 4-formylphenol. In the second step, the sodium salt of 4-formylphenol is treated with hydrochloric acid to produce 3-FPHBA.
Scientific Research Applications
3-FPHBA has a wide range of potential applications in scientific research. It has been used to study the effects of phenolic acid compounds on human health, as well as to investigate the mechanisms of action of various drugs. It has also been studied as a potential antioxidant and anti-inflammatory agent. Additionally, it has been used to study the synthesis of other phenolic acid compounds.
properties
IUPAC Name |
3-(4-formylphenyl)-5-hydroxybenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10O4/c15-8-9-1-3-10(4-2-9)11-5-12(14(17)18)7-13(16)6-11/h1-8,16H,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOQCOGMSEYYHSK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=O)C2=CC(=CC(=C2)O)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80688901 |
Source
|
Record name | 4'-Formyl-5-hydroxy[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80688901 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261980-07-7 |
Source
|
Record name | 4'-Formyl-5-hydroxy[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80688901 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.